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Compound of Interest

Compound Name:
(S)-3-Hydroxy-3-phenylpropionic

acid

CAS No.: 36567-72-3

Cat. No.: B3132310 Get Quote

Executive Summary & Scientific Context
(S)-3-Hydroxy-3-phenylpropionic acid (CAS 36507-31-0) is a critical chiral building block,

often employed in the synthesis of antidepressants (e.g., fluoxetine derivatives) and

cardiovascular agents.[1] While its GHS classification marks it as an Irritant, treating it casually

leads to two specific failure modes in the laboratory:

Health Risk: As a fine organic powder, it possesses high dusting potential.[1] Inhalation

triggers immediate respiratory tract irritation (H335), often misidentified as seasonal allergies

until chronic sensitization occurs.[1]

Data Integrity: This compound is a chiral acid.[1] Poor handling that introduces moisture or

cross-contamination (e.g., from shared spatulas or improper glove choices) can degrade

enantiomeric excess (ee), ruining downstream asymmetric syntheses.[1]

This guide provides a self-validating safety protocol designed to protect both the operator and

the molecule.

Hazard Profiling & Risk Assessment
Before selecting PPE, we must understand the "Enemy."[1] This compound is a solid organic

acid.[1]
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GHS Code Hazard Statement Operational Translation

H315 Causes skin irritation

Solid dust mixed with sweat

becomes acidic on the skin,

causing contact dermatitis.[1]

H319 Causes serious eye irritation

Micro-particles can dissolve in

tear fluid, lowering ocular pH

and causing acute

pain/damage.[1]

H335 May cause respiratory irritation

Primary Risk: Airborne dust

during weighing/transfer.[1]

Requires engineering controls

(fume hood).[1]

PPE Matrix: The Defense System
Standard lab PPE is insufficient without specificity. Use this matrix to select gear.
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Protection Zone Recommended Equipment
Technical Rationale &
Specifications

Hand Protection Nitrile Rubber (NBR)

Why: Latex degrades rapidly if

this acid is dissolved in organic

solvents (DCM, EtOAc).[1]

Nitrile offers superior chemical

resistance.Spec: Minimum

thickness 0.11 mm (4 mil).

Protocol: Change immediately

upon visible contamination.[1]

Eye Protection Chemical Splash Goggles

Why: Safety glasses have

gaps.[1] Fine powders drift.[1]

Goggles form a seal against

airborne dust.Spec: ANSI

Z87.1 (or EN 166) compliant

with indirect venting.[1]

Respiratory Fume Hood (Primary)

Why: Engineering controls

supersede PPE.[1] Spec: Face

velocity 0.3–0.5 m/s.Backup: If

hood work is impossible, use

N95/P2 particulate respirator.

[1]

Body Lab Coat (High-Neck)

Why: Protects neck/chest from

dust accumulation.Spec:

Cotton/Polyester blend (fire

resistant if using flammable

solvents).[1]

Operational Protocol: Step-by-Step Handling
This workflow minimizes static charge and dust generation—the two main vectors of exposure.

[1]

Phase A: Preparation
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Static Check: Organic powders are prone to static.[1] Use an ionizing air blower or anti-static

gun on the weighing boat before adding the chemical.[1]

Airflow Verification: Confirm fume hood is active. Tape a Kimwipe to the sash bottom; if it

pulls inward steadily, flow is sufficient.[1]

Phase B: Weighing & Transfer[1]
The "Tunnel" Method: Do not dispense in the open hood. Work at least 6 inches inside the

sash.[1]

Spatula Selection: Use a stainless steel micro-spatula.[1] Avoid plastic, which increases

static cling and "jumping" of particles.[1]

Transfer: If moving the powder to a flask, use a wide-mouth funnel. Do not pour from a

weighing boat high above the flask neck; insert the boat neck into the flask before tilting.

Phase C: Decontamination[1]
Immediate Wipe-down: Wipe the balance area with a wet paper towel (water/ethanol

mixture) immediately after weighing.[1] Dry dusting spreads the hazard.[1]

Glove Removal: Use the "beak" method (pulling one glove off by the palm, balling it into the

other hand) to ensure no outer surface touches skin.[1]

Disposal & Waste Management Logic
Improper disposal is a regulatory violation and a safety hazard.
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Waste Stream State Disposal Protocol

Solid Waste Powder/Contaminated Solids

Bin: "Hazardous Solid Waste -

Organic."Note: Do not place in

regular trash.[1] Label as

"Irritant."[1][2]

Liquid Waste Dissolved in Solvent

Bin: "Organic Solvents" (Non-

Halogenated or Halogenated

depending on solvent).Note:

The acid itself is combustible.

[1] Ensure pH is not extremely

low (<2) before adding to

general solvent waste;

neutralize if required by local

HSE.[1]

Aquatic Aqueous Solutions

Action: Do NOT pour down the

sink. Collect in "Aqueous

Waste" container.

Visualizing the Safety Workflow
The following diagram illustrates the logical flow of operations to ensure zero exposure.

Active Handling Phase

Start: Handling Request Risk Assessment
(Check GHS: H315, H319, H335)

Verify Engineering Controls
(Fume Hood Flow >0.3m/s)

Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

Neutralize Static
(Ionizer/Anti-static Gun)

Weighing
(Inside Hood, Tunnel Method)

Transfer
(Funnel, No Dust)

Decontamination
(Wet Wipe Balance, Doff Gloves)

Disposal
(Solid Organic Waste Stream) Process Complete

Click to download full resolution via product page

Caption: Operational workflow for (S)-3-Hydroxy-3-phenylpropionic acid, prioritizing

engineering controls and static neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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